Cas no 2411322-92-2 ((E)-4-(Dimethylamino)-N-[1-[4-(triazol-1-yl)phenyl]ethyl]but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-[1-[4-(triazol-1-yl)phenyl]ethyl]but-2-enamide
• CAS No: 2411322-92-2
• MF: C₁₆H₂₁N₅O
• MW: 299.370842695236
• CID: 5360621
• PubChem ID: 146097616
• Update Time: 2025-10-30

(E)-4-(Dimethylamino)-N-[1-[4-(triazol-1-yl)phenyl]ethyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-4-(Dimethylamino)-N-[1-[4-(triazol-1-yl)phenyl]ethyl]but-2-enamide
• Z3952172870
• (2E)-4-(dimethylamino)-N-{1-[4-(1H-1,2,3-triazol-1-yl)phenyl]ethyl}but-2-enamide

• Inchi： 1S/C16H21N5O/c1-13(18-16(22)5-4-11-20(2)3)14-6-8-15(9-7-14)21-12-10-17-19-21/h4-10,12-13H,11H2,1-3H3,(H,18,22)/b5-4+
• InChI Key： UVEFWDIEZLQRSS-SNAWJCMRSA-N
• SMILES： O=C(/C=C/CN(C)C)NC(C)C1C=CC(=CC=1)N1C=CN=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 377
• XLogP3: 1.2
• Topological Polar Surface Area: 63

Additional information on (E)-4-(Dimethylamino)-N-[1-[4-(triazol-1-yl)phenyl]ethyl]but-2-enamide

Recent Advances in the Study of (E)-4-(Dimethylamino)-N-[1-[4-(triazol-1-yl)phenyl]ethyl]but-2-enamide (CAS: 2411322-92-2)

The compound (E)-4-(Dimethylamino)-N-[1-[4-(triazol-1-yl)phenyl]ethyl]but-2-enamide (CAS: 2411322-92-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This small molecule, characterized by its unique structural features including a triazole ring and a dimethylamino group, has been investigated for its role in modulating specific biological pathways, particularly those involved in inflammation and cancer.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (E)-4-(Dimethylamino)-N-[1-[4-(triazol-1-yl)phenyl]ethyl]but-2-enamide acts as a potent inhibitor of protein kinases involved in inflammatory signaling pathways. The researchers employed a combination of in vitro assays and molecular docking simulations to reveal that the compound binds selectively to the ATP-binding site of specific kinases, thereby inhibiting their activity and downstream pro-inflammatory cytokine production.

In addition to its anti-inflammatory properties, this compound has shown promising results in preclinical cancer models. A recent study in Bioorganic & Medicinal Chemistry Letters reported that (E)-4-(Dimethylamino)-N-[1-[4-(triazol-1-yl)phenyl]ethyl]but-2-enamide exhibits significant antiproliferative effects against several cancer cell lines, including breast and lung cancer. The study highlighted the compound's ability to induce apoptosis through the activation of caspase-3 and -9, suggesting its potential as a novel chemotherapeutic agent.

The pharmacokinetic profile of (E)-4-(Dimethylamino)-N-[1-[4-(triazol-1-yl)phenyl]ethyl]but-2-enamide has also been a subject of recent investigation. A 2024 publication in Drug Metabolism and Disposition detailed the compound's metabolic stability, plasma protein binding, and oral bioavailability in rodent models. The results indicated favorable pharmacokinetic properties, with good oral absorption and moderate plasma half-life, supporting its potential for further development as a therapeutic agent.

Structural-activity relationship (SAR) studies have been conducted to optimize the compound's efficacy and selectivity. Modifications to the triazole ring and the enamide moiety have yielded derivatives with improved potency and reduced off-target effects. These findings, published in recent issues of European Journal of Medicinal Chemistry, provide valuable insights for the design of next-generation analogs with enhanced therapeutic potential.

Despite these promising findings, challenges remain in the clinical translation of (E)-4-(Dimethylamino)-N-[1-[4-(triazol-1-yl)phenyl]ethyl]but-2-enamide. Current research efforts are focused on addressing issues related to toxicity profiles and formulation optimization. Ongoing studies are investigating the compound's safety in long-term animal models and exploring novel drug delivery systems to improve its therapeutic index.

In conclusion, (E)-4-(Dimethylamino)-N-[1-[4-(triazol-1-yl)phenyl]ethyl]but-2-enamide (CAS: 2411322-92-2) represents a promising scaffold for the development of novel therapeutics targeting inflammation and cancer. The recent advancements in understanding its mechanism of action, coupled with its favorable pharmacokinetic properties, position this compound as a strong candidate for further preclinical and clinical evaluation. Future research directions may include combination therapy studies and the exploration of its potential in other disease areas where kinase modulation may be beneficial.